Cas no 1806991-57-0 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate
• CAS No: 1806991-57-0
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4885275
• Update Time: 2025-05-25

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-9(17)3-8-6(4-12)10(11(14)15)7(13)5-16-8/h5,11H,2-4H2,1H3
• InChI Key： GOXYSIGBMGQACH-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)F)C(=CN=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate (CAS No. 1806991-57-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate, identified by its CAS number 1806991-57-0, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative, featuring a pyridine core substituted with bromomethyl, difluoromethyl, and fluoro groups, has garnered attention for its utility in the synthesis of bioactive molecules. The strategic placement of these substituents endows the compound with unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The introduction of fluorine atoms, particularly at the 4- and 5-positions, enhances the metabolic stability and binding affinity of molecules, which is a critical factor in drug design. The bromomethyl group at the 3-position provides a versatile handle for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions.

In recent years, there has been a surge in research focused on fluorinated pyridines as key building blocks in drug discovery. These compounds exhibit improved pharmacokinetic properties and are often incorporated into kinase inhibitors, antiviral agents, and anticancer drugs. For instance, studies have demonstrated that the presence of difluoromethyl groups can significantly enhance the binding affinity of small-molecule inhibitors to their target proteins. This modification is particularly relevant in the development of next-generation antiviral therapies, where potent and selective inhibition is paramount.

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate has been employed in various synthetic protocols aimed at generating novel scaffolds with improved pharmacological profiles. One notable application involves its use as a precursor in the synthesis of substituted pyridines that exhibit inhibitory activity against enzymes implicated in inflammatory diseases. The bromomethyl functionality allows for facile introduction of amine or thiol groups, leading to the formation of potent enzyme inhibitors through covalent bond formation.

The compound's utility extends beyond kinase inhibition; it has also been utilized in the development of antiviral agents. The combination of fluoro and difluoromethyl groups enhances the lipophilicity and cell membrane permeability of antiviral candidates, which is crucial for achieving effective drug delivery. Recent studies have highlighted the potential of this scaffold in targeting viral proteases and polymerases, contributing to advancements in antiviral drug design.

The synthesis of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include halogenation reactions to introduce the bromomethyl group, followed by electrophilic aromatic substitution to incorporate the difluoromethyl and fluoro substituents. These synthetic routes underscore the importance of transition metal catalysis and palladium-mediated cross-coupling reactions, which are integral to constructing complex heterocyclic systems efficiently.

The compound's structural features make it an attractive candidate for further derivatization using contemporary chemical techniques such as transition metal-catalyzed coupling reactions. For example, Suzuki-Miyaura couplings can be employed to introduce aryl or heteroaryl groups at various positions on the pyridine ring, expanding the structural diversity of potential drug candidates. Such modifications are essential for optimizing pharmacokinetic properties and minimizing off-target effects.

In conclusion, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetate represents a versatile intermediate with significant implications for pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for constructing novel bioactive molecules with enhanced pharmacological properties. As research continues to evolve, this compound is likely to play an increasingly pivotal role in the discovery and optimization of next-generation therapeutics.